![molecular formula C8H7BrN2O B1279732 4-bromo-7-methoxy-1H-pyrrolo[2,3-c]pyridine CAS No. 425380-37-6](/img/structure/B1279732.png)
4-bromo-7-methoxy-1H-pyrrolo[2,3-c]pyridine
Overview
Description
4-Bromo-7-methoxy-1H-pyrrolo[2,3-c]pyridine (4-Br-7-OMe-1H-Pyr) is a heterocyclic aromatic compound belonging to the pyridine family. It is a colorless, crystalline solid that is soluble in organic solvents. It is used in organic synthesis and as a building block for the preparation of various organic compounds. It has been used in the synthesis of various biologically active molecules, such as antifungal agents, anti-inflammatory agents, and antimalarial agents.
Scientific Research Applications
Synthesis and Chemical Transformations
- The compound has been used as a substrate in the synthesis of pyrido[3',2':4,5]pyrrolo[1,2-c]pyrimidine derivatives, which are important in the total synthesis of natural alkaloids like variolin B (Baeza et al., 2010).
- It is also involved in the synthesis of novel cyanopyridine derivatives with potential antibacterial properties (Bogdanowicz et al., 2013).
Photophysicochemical Properties
- The compound has been incorporated into the synthesis of zinc(II) phthalocyanine with new benzenesulfonamide derivative substituents, showing potential for photocatalytic applications (Öncül et al., 2021).
Synthesis of Heterocycles
- It has been utilized in the synthesis of 2,3-disubstituted 5-bromo-1H-pyrrolo[2,3-b]pyridine frameworks for the development of hard-to-reach heterocycles (Alekseyev et al., 2015).
- A method for the synthesis of 1-methyl-4,5,6,7-tetrahydro-1H-pyrrolo[2,3-c]pyridine and its N6-substituted analogues was developed, showcasing its potential in the creation of diverse heterocyclic structures (Nechayev et al., 2013).
Pharmaceutical Applications
- It has been used in the practical synthesis of 7-azaserotonin and 7-azamelatonin, which are important for studying the biological activity of serotonin and melatonin derivatives (Fukuya et al., 2022).
Chemical Behavior Studies
- Research on the photochemical behavior of pyrrolo[3,2-b]pyridin-2-ones, including derivatives of 4-bromo-7-methoxy-1H-pyrrolo[2,3-c]pyridine, has contributed to understanding the dimerization and electrocyclic ring-opening reactions in these compounds (Jones & Phipps, 1975).
Safety and Hazards
properties
IUPAC Name |
4-bromo-7-methoxy-1H-pyrrolo[2,3-c]pyridine | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H7BrN2O/c1-12-8-7-5(2-3-10-7)6(9)4-11-8/h2-4,10H,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OHOIMHHFHQTXLQ-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=NC=C(C2=C1NC=C2)Br | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H7BrN2O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID90473163 | |
Record name | 4-bromo-7-methoxy-1H-pyrrolo[2,3-c]pyridine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90473163 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
227.06 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
425380-37-6 | |
Record name | 4-bromo-7-methoxy-1H-pyrrolo[2,3-c]pyridine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90473163 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 4-bromo-7-methoxy-1H-pyrrolo[2,3-c]pyridine | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.